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Introduction
Arginine vasotocin (AVT) is a nonapeptide hormone in non-mammalian vertebrates,

homologous to arginine vasopressin (AVP) in mammals. In fish, AVT plays a crucial role in

regulating a wide array of physiological processes and behaviors, including osmoregulation,

stress responses, metabolism, social behavior, and reproduction.[1][2] The central

administration of AVT directly into the brain ventricles allows for the investigation of its

neuromodulatory functions, bypassing the blood-brain barrier and enabling a more precise

understanding of its effects on neural circuits.

These application notes provide detailed protocols for the central administration of vasotocin
in conscious fish, primarily focusing on intracerebroventricular (ICV) cannulation and injection

techniques. This document also summarizes the quantitative effects of central AVT

administration and illustrates its signaling pathways.

Techniques for Central Administration
The most common and effective method for central administration of neuropeptides like

vasotocin in conscious fish is through intracerebroventricular (ICV) injection via a surgically
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implanted cannula. This technique allows for repeated, direct administration of substances into

the cerebrospinal fluid, ensuring their distribution throughout the brain ventricular system.

Experimental Workflow for ICV Cannulation and
Injection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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